Cas no 341556-92-1 (3,3''-p-Terphenyldicarboxaldehyde)

• Product Name: 3,3''-p-Terphenyldicarboxaldehyde
• CAS No: 341556-92-1
• Molecular Formula: C₂₀H₁₄O₂
• Molecular Weight: 286.32400
• CID: 918798
• PubChem ID: 53840073

3,3''-p-Terphenyldicarboxaldehyde Properties

Names and Identifiers

• 3,3''-p-Terphenyldicarboxaldehyde
• [3,3''-(1,1':4',1''-terphenyl)]dicarboxaldehyde
• 1,1'-(1,4-Piperazinediylbis(methylene))bis(3-ethyl-3-phenyl-2,6-piperidinedione)
• 1,4-Bis-(3-ethyl-2,6-dioxo-3-phenyl-piperidinomethyl)-piperazin
• 1,4-bis(3-formylphenyl)benzene
• 2,6-Piperidinedione,1,1'-(1,4-piperazinediylbis(methylene))bis(3-ethyl-3-phenyl
• 3,3'-diethyl-3,3'-diphenyl-1,1'-piperazine-1,4-diyldimethyl-bis-piperidine-2,6-dione
• 3,3''-diformyl-p-terphenyl
• 4'-(3-formylphenyl)-[1,1'-biphenyl]-3-carbaldehyde
• [1,1':4',1''-terphenyl]-3,3''-dicarbaldehyde
• 341556-92-1
• 3-[4-(3-formylphenyl)phenyl]benzaldehyde
• EN300-6732795
• SCHEMBL11770226
• YSZC979
• CS-0170594
• G25832

• InChIKey： GILFUNUROHDJOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O2/c21-13-15-3-1-5-19(11-15)17-7-9-18(10-8-17)20-6-2-4-16(12-20)14-22/h1-14H
• SMILES： C1=CC(=CC(=C1)C2=CC=C(C=C2)C3=CC=CC(=C3)C=O)C=O

Computed Properties

• Exact Mass: 286.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.099
• Heavy Atom Count: 22
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 4.64560
• PSA: 34.14000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls